2-Methylbutyraldehyde 2-Methylbutyraldehyde 2-Methylbutyraldehyde has been identified as one of the important flavor compounds in barley crystal malts, baked potatoes, whole milk powder (WMP).
2-Methylbutanal belongs to the class of organic compounds known as short-chain aldehydes. These are an aldehyde with a chain length containing between 2 and 5 carbon atoms. 2-Methylbutanal is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Methylbutanal has been detected in multiple biofluids, such as feces and saliva. Within the cell, 2-methylbutanal is primarily located in the cytoplasm. 2-Methylbutanal exists in all eukaryotes, ranging from yeast to humans. 2-Methylbutanal has been linked to the inborn metabolic disorders including celiac disease.
2-methylbutanal is a methylbutanal in which the methyl substituent is at position 2. It has a role as a volatile oil component, a plant metabolite and a Saccharomyces cerevisiae metabolite. It is a 2-methyl-branched fatty aldehyde and a methylbutanal.
Brand Name: Vulcanchem
CAS No.: 96-17-3
VCID: VC20842523
InChI: InChI=1S/C5H10O/c1-3-5(2)4-6/h4-5H,3H2,1-2H3
SMILES: CCC(C)C=O
Molecular Formula: C5H10O
Molecular Weight: 86.13 g/mol

2-Methylbutyraldehyde

CAS No.: 96-17-3

Cat. No.: VC20842523

Molecular Formula: C5H10O

Molecular Weight: 86.13 g/mol

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2-Methylbutyraldehyde - 96-17-3

Specification

Description 2-Methylbutyraldehyde has been identified as one of the important flavor compounds in barley crystal malts, baked potatoes, whole milk powder (WMP).
2-Methylbutanal belongs to the class of organic compounds known as short-chain aldehydes. These are an aldehyde with a chain length containing between 2 and 5 carbon atoms. 2-Methylbutanal is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Methylbutanal has been detected in multiple biofluids, such as feces and saliva. Within the cell, 2-methylbutanal is primarily located in the cytoplasm. 2-Methylbutanal exists in all eukaryotes, ranging from yeast to humans. 2-Methylbutanal has been linked to the inborn metabolic disorders including celiac disease.
2-methylbutanal is a methylbutanal in which the methyl substituent is at position 2. It has a role as a volatile oil component, a plant metabolite and a Saccharomyces cerevisiae metabolite. It is a 2-methyl-branched fatty aldehyde and a methylbutanal.
CAS No. 96-17-3
Molecular Formula C5H10O
Molecular Weight 86.13 g/mol
IUPAC Name 2-methylbutanal
Standard InChI InChI=1S/C5H10O/c1-3-5(2)4-6/h4-5H,3H2,1-2H3
Standard InChI Key BYGQBDHUGHBGMD-UHFFFAOYSA-N
SMILES CCC(C)C=O
Canonical SMILES CCC(C)C=O
Melting Point 91.0 °C

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